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Tun-AI Technical Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals utilizing Tun-

AI algorithms for refining the identification and biomass estimation of different tuna species.

Troubleshooting Guide
This guide addresses specific issues that may arise during your experiments with Tun-AI.

Question: Why is the Tun-AI model performing poorly in distinguishing between bigeye and

yellowfin tuna?

Answer:

This is a known challenge in acoustic species identification. The primary reason lies in the

similar acoustic properties of bigeye and yellowfin tuna. Both species possess a swim bladder,

which is the primary source of acoustic backscatter. This results in overlapping acoustic

signatures, making differentiation difficult with single-frequency echosounders.

Troubleshooting Steps:

Utilize multi-frequency echosounder data: Scientific studies have shown that analyzing

data from multiple frequencies (e.g., 38, 120, and 200 kHz) can improve discrimination.[1]
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[2][3] Bigeye tuna tend to show a stronger response at lower frequencies, while yellowfin

tuna exhibit a more uniform response across different frequencies.[3]

Incorporate oceanographic data: The Tun-AI model's accuracy is enhanced by integrating

oceanographic data such as sea surface temperature, chlorophyll-a concentration, and

sea surface height.[4][5] Ensure these data streams are correctly calibrated and

synchronized with your acoustic data.

Refine the model with regional data: The performance of acoustic buoys and,

consequently, the Tun-AI model can vary across different oceans and fishing zones.

Training the model with region-specific, ground-truthed catch data can significantly

improve its accuracy.

Question: The biomass estimation from the Tun-AI model is consistently underestimating the

actual catch. What could be the cause?

Answer:

Underestimation of biomass can stem from several factors related to both the data collection

and the model itself.

Troubleshooting Steps:

Verify Echosounder Calibration: Ensure the echosounder buoys are properly calibrated.

Incorrect calibration can lead to inaccurate backscatter measurements and, consequently,

flawed biomass estimations.

Check Data Preprocessing: The Tun-AI model relies on a 3-day window of echosounder

data to capture the daily spatio-temporal patterns of tuna schools.[6][7] Verify that your

data preprocessing pipeline correctly aggregates this temporal data.

Account for Species Composition: The target strength (TS) of tuna varies by species.

Skipjack, lacking a swim bladder, has a lower TS than bigeye and yellowfin. If your model

is assuming a single species, but the aggregation is mixed, it can lead to inaccurate

biomass estimates.
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Review the Training Data: The Tun-AI model was trained on over 5,000 set events.[7] If

your experimental conditions or target populations differ significantly from the training

dataset, the model's performance may be affected. Consider retraining the model with

your own catch data for improved accuracy.

Question: My model is showing a high rate of false positives, identifying tuna aggregations

where there are none. How can I address this?

Answer:

False positives can be triggered by the presence of other marine organisms or by

environmental noise.

Troubleshooting Steps:

Noise Filtering: Implement advanced noise reduction algorithms in your data processing

workflow to filter out background noise from sources like other vessels or marine life.

Incorporate Behavioral Patterns: Tun-AI leverages the characteristic daily vertical

migration of tuna to distinguish them from other species.[5] Ensure your model is

effectively capturing these diurnal patterns.

Cross-validation with Visual Data: When possible, cross-validate your acoustic data with

underwater camera footage to confirm the presence and composition of species under the

Fish Aggregating Devices (FADs).

Frequently Asked Questions (FAQs)
Q1: What is the core principle behind Tun-AI's ability to differentiate tuna species?

A1: The primary mechanism for acoustic discrimination is the difference in anatomical features

among tuna species. Skipjack tuna lack a swim bladder, while bigeye and yellowfin tuna

possess one. The swim bladder is responsible for 90-95% of the acoustic backscatter.[8] This

anatomical difference results in distinct acoustic signatures, particularly at different frequencies.

Skipjack tuna show a stronger acoustic response at higher frequencies, whereas bigeye and

yellowfin reflect more sound at lower frequencies.[2]
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Q2: What is the reported accuracy of the Tun-AI model?

A2: The Tun-AI model has demonstrated high accuracy in its predictions. For the binary

classification task of determining whether tuna biomass is above or below a 10-ton threshold, it

achieves an F1-score of 0.925, which corresponds to an accuracy of over 92%.[9] When

performing direct regression to estimate the specific biomass in tons, the model has an

average relative error of 28%.[9]

Q3: What are the key input data required for the Tun-AI algorithm?

A3: Tun-AI integrates three main types of data:

Echosounder Data: Acoustic backscatter data collected from buoys attached to drifting Fish

Aggregating Devices (dFADs).[4][6]

Oceanographic Data: Information on environmental conditions such as sea surface

temperature, chlorophyll levels, and ocean currents.[4][5]

FAD Logbook Data: Catch data from fishing vessels, which is used as the "ground truth" for

training and validating the model.[6][7]

Q4: Can Tun-AI be applied to other fish species?

A4: The current iteration of Tun-AI is specifically developed for tropical tuna species that

aggregate around FADs and exhibit characteristic daily migration patterns.[5] To apply a similar

AI approach to other species, it would be necessary to first characterize their relationship with

floating objects, their acoustic properties, and their specific behavioral patterns. The model

would then need to be retrained using catch data for the new target species.[5]

Quantitative Data Summary
The following tables provide a summary of key quantitative data relevant to the application of

Tun-AI.

Table 1: Tun-AI Model Performance
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Task Metric Value

Binary Classification (>10t) F1-Score 0.925

Binary Classification (>10t) Accuracy >92%[9]

Regression (Biomass in tons) Mean Absolute Error 21.6 t

Regression (Biomass in tons)
Symmetric Mean Absolute

Percentage Error
29.5%

Table 2: Acoustic Target Strength (TS) of Tuna Species at Different Frequencies

Species Frequency
Mean Target
Strength (b20 in
dB)

Reference

Yellowfin Tuna 38 kHz -72.4 ± 9 [1]

70 kHz -73.2 ± 8 [1]

120 kHz -72.3 ± 8 [1]

200 kHz -72.3 ± 9 [1]

Bigeye Tuna 38 kHz -65 [2]

120 kHz -66 [2]

200 kHz -72 [2]

Skipjack Tuna 70 kHz -50.77 [2]

120 kHz -52.29 [2]

Experimental Protocols
Protocol 1: Deployment of Echosounder Buoys for Data Collection

Buoy Selection: Utilize satellite-linked echosounder buoys equipped with multi-frequency

transducers (e.g., 38, 120, and 200 kHz).
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Deployment on dFADs: Attach the buoys securely to drifting Fish Aggregating Devices

(dFADs).

Data Transmission: Configure the buoys to transmit data packets at regular intervals (e.g.,

hourly). These packets should include:

GPS coordinates of the dFAD.

Timestamp of the data recording.

Acoustic backscatter data for each frequency, typically aggregated into depth layers (e.g.,

every 5 meters).

Data Logging: Establish a robust data receiving and storage system to log the continuous

stream of data from the deployed buoys.

Protocol 2: Data Processing and Analysis Workflow

Data Merging: Combine the echosounder buoy data with corresponding oceanographic data

(from sources like CMEMS) and FAD logbook data based on timestamp and GPS

coordinates.

Data Preprocessing:

Temporal Aggregation: For each event (e.g., a fishing set), create a 72-hour window of

echosounder data preceding the event.[6]

Feature Engineering: Extract relevant features from the raw data, such as the mean and

standard deviation of backscatter at different depths and times of day.

Noise Reduction: Apply appropriate filters to remove ambient noise from the acoustic data.

Model Training and Validation:

Data Splitting: Divide the merged dataset into training and testing sets.

Model Selection: Choose an appropriate machine learning model (e.g., Gradient Boosting

is mentioned as a high-performing model for Tun-AI).
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Training: Train the model on the training dataset, using the catch data from the FAD

logbooks as the ground truth for biomass and species composition.

Validation: Evaluate the model's performance on the testing dataset using metrics such as

F1-score for classification and Mean Absolute Error for regression.

Biomass Estimation: Apply the trained model to new, unseen echosounder and

oceanographic data to predict tuna biomass and species composition.
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Caption: Acoustic discrimination of tuna species based on swim bladder presence.
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Caption: Experimental workflow for Tun-AI data processing and analysis.
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Caption: Logical troubleshooting flowchart for common Tun-AI issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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